Dipivefrine Hydrochloride
Dipivefrine Hydrochloride
Dipivefrin Hydrochloride is an ester with sympathomimetic activities. Dipivefrin hydrochloride is a prodrug of epinephrine that, due to its greater lipophilicity, allows for better penetration into the anterior chamber. Once inside the eye, dipivefrin hydrochloride is converted by hydrolysis to epinephrine. Epinephrine enhances the outflow of aqueous humor and decreases the production of aqueous humor by vasoconstriction. This leads to a reduction in intraocular pressure.
Dipivefrin hydrochloride is the hydrochloride salt of dipivefrin. It is used topically as eye drops to reduce intra-ocular pressure in the treatment of open-angle glaucoma or ocular hypertension. It has a role as an adrenergic agonist, a sympathomimetic agent and an antiglaucoma drug. It contains a dipivefrin(1+).
Dipivefrin hydrochloride is the hydrochloride salt of dipivefrin. It is used topically as eye drops to reduce intra-ocular pressure in the treatment of open-angle glaucoma or ocular hypertension. It has a role as an adrenergic agonist, a sympathomimetic agent and an antiglaucoma drug. It contains a dipivefrin(1+).
Brand Name:
Vulcanchem
CAS No.:
64019-93-8
VCID:
VC0048744
InChI:
InChI=1S/C19H29NO5.ClH/c1-18(2,3)16(22)24-14-9-8-12(13(21)11-20-7)10-15(14)25-17(23)19(4,5)6;/h8-10,13,20-21H,11H2,1-7H3;1H
SMILES:
CC(C)(C)C(=O)OC1=C(C=C(C=C1)C(CNC)O)OC(=O)C(C)(C)C.Cl
Molecular Formula:
C19H30ClNO5
Molecular Weight:
387.9 g/mol
Dipivefrine Hydrochloride
CAS No.: 64019-93-8
Reference Standards
VCID: VC0048744
Molecular Formula: C19H30ClNO5
Molecular Weight: 387.9 g/mol
| CAS No. | 64019-93-8 |
|---|---|
| Product Name | Dipivefrine Hydrochloride |
| Molecular Formula | C19H30ClNO5 |
| Molecular Weight | 387.9 g/mol |
| IUPAC Name | [2-(2,2-dimethylpropanoyloxy)-4-[1-hydroxy-2-(methylamino)ethyl]phenyl] 2,2-dimethylpropanoate;hydrochloride |
| Standard InChI | InChI=1S/C19H29NO5.ClH/c1-18(2,3)16(22)24-14-9-8-12(13(21)11-20-7)10-15(14)25-17(23)19(4,5)6;/h8-10,13,20-21H,11H2,1-7H3;1H |
| Standard InChIKey | VKFAUCPBMAGVRG-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)OC1=C(C=C(C=C1)C(CNC)O)OC(=O)C(C)(C)C.Cl |
| Canonical SMILES | CC(C)(C)C(=O)OC1=C(C=C(C=C1)C(CNC)O)OC(=O)C(C)(C)C.Cl |
| Description | Dipivefrin Hydrochloride is an ester with sympathomimetic activities. Dipivefrin hydrochloride is a prodrug of epinephrine that, due to its greater lipophilicity, allows for better penetration into the anterior chamber. Once inside the eye, dipivefrin hydrochloride is converted by hydrolysis to epinephrine. Epinephrine enhances the outflow of aqueous humor and decreases the production of aqueous humor by vasoconstriction. This leads to a reduction in intraocular pressure. Dipivefrin hydrochloride is the hydrochloride salt of dipivefrin. It is used topically as eye drops to reduce intra-ocular pressure in the treatment of open-angle glaucoma or ocular hypertension. It has a role as an adrenergic agonist, a sympathomimetic agent and an antiglaucoma drug. It contains a dipivefrin(1+). |
| Synonyms | adrenaline dipivalate Apo-Dipivefrin d Epifrin Diopine dipivaloylepinephrine dipivalyl epinephrine dipivefrin dipivefrin acetate, (+-)-isomer dipivefrin citrate (1:1), (+-)-isomer dipivefrin hydrochloride dipivefrin hydrochloride, (+-)-isomer dipivefrin monophosphate, (+-)-isomer dipivefrin monosulfate, (+-)-isomer dipivefrin nitrate, (+-)-isomer dipivefrin perchlorate dipivefrin propanoate, (+-)-isomer dipivefrin tartrate (1:1), (+-)-(R-(R*,R*))-isomer dipivefrin tartrate (1:1), (R)-(R-(R*,R*))-isomer dipivefrin, (R)-isomer Dipoquin Glaucothil Glaudrops PMS-Dipivefrin Propine ratio-Dipivefrin |
| PubChem Compound | 71486 |
| Last Modified | Nov 11 2021 |
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